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Compound of Interest

Compound Name:
5-Amino-2-chloronicotinic acid

ethyl ester

CAS No.: 884495-40-3

Cat. No.: B3030230

Get Quote

Executive Summary
5-Amino-2-chloronicotinic acid ethyl ester is a halogenated heterocyclic compound used

primarily as an intermediate in pharmaceutical synthesis.[1] Proper disposal is critical due to its

potential for aquatic toxicity, thermal decomposition into toxic gases (NOx, HCl), and regulatory

classification as a halogenated organic waste.[2]

Immediate Action Directive:

DO NOT dispose of via sink/drain.

DO NOT mix with strong oxidizers or acids.

CLASSIFY as Halogenated Organic Waste for incineration.
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Understanding the molecular structure is the first step in safe disposal. The presence of the

chlorine atom and the pyridine ring dictates the waste stream.

Property Details

Chemical Name Ethyl 5-amino-2-chloronicotinate

Functional Groups Chlorinated Pyridine, Primary Amine, Ethyl Ester

Molecular Formula C₈H₉ClN₂O₂

Hazard Class (GHS)
Irritant (Skin/Eye), Aquatic Toxicity

(Acute/Chronic)

Reactivity

Incompatible with strong oxidizing agents,

strong acids, and strong bases (ester

hydrolysis).[1][2][3]

Decomposition

Emits Hydrogen Chloride (HCl), Nitrogen Oxides

(NOx), and Carbon Monoxide (CO) upon

combustion.[2]

Critical Note: While specific CAS numbers (e.g., 42959-39-7 for the acid precursor) vary by

isomer and salt form, the disposal protocol remains constant for this class of chlorinated

aminopyridines due to the halogen content.[1][2]

Disposal Workflow: Decision Matrix
The following logic flow dictates the handling of waste based on its physical state and

concentration.
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Waste Generation
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Figure 1: Decision matrix for segregating and packaging 5-Amino-2-chloronicotinic acid
ethyl ester waste.

Detailed Disposal Procedures
A. Solid Waste (Pure Compound)

Packaging: Collect solids in a wide-mouth High-Density Polyethylene (HDPE) jar or amber

glass jar. Avoid metal containers due to potential corrosion from trace HCl formation over

time.

Labeling: Clearly mark as "Hazardous Waste - Toxic/Irritant - Solid." List the full chemical

name.

Deactivation: Chemical deactivation (e.g., oxidation) in the lab is not recommended for solids

due to exotherm risks.[2] Send for commercial incineration.

B. Liquid Waste (Reaction Mixtures/Mother Liquors)
Solvent Compatibility:

Scenario 1: Dissolved in Non-Halogenated Solvents (e.g., Ethanol, Ethyl Acetate).[1][2]

Protocol: Even though the solvent is non-halogenated, the solute contains chlorine.[2]

Therefore, the entire mixture must be classified as Halogenated Waste.[2] Segregating

it into "Non-Halogenated" streams can damage incinerators lacking scrubbers for HCl.

Scenario 2: Dissolved in Halogenated Solvents (e.g., DCM).[1][2]

Protocol: Combine directly into the standard Halogenated Organic Waste carboy.

pH Check: Ensure the waste solution is not acidic (pH < 4). If acidic, neutralize carefully with

Sodium Bicarbonate (

) before capping to prevent pressure buildup from gas generation.[2]

C. Contaminated Consumables[1][4][5]
Items: Syringe filters, weighing boats, gloves, paper towels.[2]
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Protocol: Double-bag in heavy-duty polyethylene bags (minimum 4 mil thickness). Label as

"Solid Hazardous Waste (Debris) - Contaminated with Halogenated Organics."

Emergency Spill Response
Pre-requisite: PPE must include Nitrile gloves (double-gloved recommended), safety goggles,

and a lab coat.[2] Use a P95/N95 respirator if dust formation is likely.

Spill Type Response Protocol

Dry Spill (Powder)

1. Isolate: Evacuate non-essential personnel.2.

Cover: Gently cover with a damp paper towel to

prevent dust dispersion.3. Collect: Scoop into a

waste container using a non-sparking spatula.4.

Clean: Wipe area with soap and water; dispose

of wipes as hazardous waste.

Wet Spill (Solution)

1. Absorb: Use vermiculite, sand, or commercial

spill pads.2.[2] Neutralize: If the solvent is

acidic, apply soda ash (

).3.[2] Package: Transfer soaked absorbent into

a sealed bag/container.4. Ventilate: Ensure

fume hood is active or open windows if safe.

Regulatory Compliance & Coding
Compliance depends on your region (e.g., EPA in the US, ECHA in Europe).[2] The following

codes are standard guidelines for this class of chemical.

RCRA (USA):

D001: If dissolved in a flammable solvent (Flash point < 60°C).

F-List (F001/F002): If mixed with spent halogenated solvents (e.g., Methylene Chloride).[2]

[6]

General: Even if not explicitly "Listed" (P or U list), it must be treated as characteristic

hazardous waste due to toxicity and halogen content.[2]
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Disposal Method: High-temperature incineration (

) with secondary combustion chamber and acid gas scrubbing (to capture HCl).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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